Cas no 55852-04-5 (2-Pentanone, 4-fluoro-4-methyl- (9CI))
55852-04-5 structure
Product Name:2-Pentanone, 4-fluoro-4-methyl- (9CI)
CAS No:55852-04-5
MF:C6H11FO
MW:118.149345636368
CID:1019454
PubChem ID:11819075
Update Time:2025-04-20
2-Pentanone, 4-fluoro-4-methyl- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 2-Pentanone, 4-fluoro-4-methyl- (9CI)
- 2-PENTANONE, 4-FLUORO-4-METHYL-
- 55852-04-5
- DB-270671
- 2-Pentanone,4-fluoro-4-methyl-(9ci)
- SCHEMBL11289793
-
- Inchi: 1S/C6H11FO/c1-5(8)4-6(2,3)7/h4H2,1-3H3
- InChI Key: AZTRNPNDARHJQO-UHFFFAOYSA-N
- SMILES: FC(C)(C)CC(C)=O
Computed Properties
- Exact Mass: 118.079393132g/mol
- Monoisotopic Mass: 118.079393132g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 96.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 17.1Ų
2-Pentanone, 4-fluoro-4-methyl- (9CI) Related Literature
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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